Cas no 1016885-92-9 (2-(Propan-2-yloxy)ethanethioamide)

• Product Name: 2-(Propan-2-yloxy)ethanethioamide
• CAS No: 1016885-92-9
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• MDL: MFCD09938263
• CID: 4567236
• PubChem ID: 24699359
• Update Time: 2023-08-10

2-(Propan-2-yloxy)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yloxy)ethanethioamide
• 2-(Propan-2-yloxy)ethanethioamide

• MDL： MFCD09938263
• Inchi： 1S/C5H11NOS/c1-4(2)7-3-5(6)8/h4H,3H2,1-2H3,(H2,6,8)
• InChI Key： VJQOTQVSRGHYGW-UHFFFAOYSA-N
• SMILES： S=C(COC(C)C)N

Computed Properties

• Exact Mass: 133.056135g/mol
• Monoisotopic Mass: 133.056135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 133.21g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 67.3

2-(Propan-2-yloxy)ethanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides